Cas no 1289434-95-2 (4-Piperidinol, 3-amino-, (3R,4R)-rel-)

• Product Name: 4-Piperidinol, 3-amino-, (3R,4R)-rel-
• CAS No: 1289434-95-2
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 5251172
• Update Time: 2025-05-21

4-Piperidinol, 3-amino-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-3-aminopiperidin-4-ol
• (3R,4R)-3-aminopiperidin-4-ol
• 4-Piperidinol, 3-amino-, (3R,4R)-rel-

• Inchi： 1S/C5H12N2O/c6-4-3-7-2-1-5(4)8/h4-5,7-8H,1-3,6H2/t4-,5-/m1/s1
• InChI Key： PSSWASGEGXCINO-RFZPGFLSSA-N
• SMILES： O[C@@H]1CCNC[C@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• XLogP3: -1.6
• Topological Polar Surface Area: 58.3

Additional information on 4-Piperidinol, 3-amino-, (3R,4R)-rel-

CAS No. 1289434-95-2: 4-Piperidinol, 3-amino-, (3R,4R)-rel-

4-Piperidinol, 3-amino-, (3R,4R)-rel- is a structurally unique organic compound with the CAS registry number 1289434-95-2. This compound belongs to the class of piperidinols, which are six-membered ring structures with one oxygen atom and an amine group. The specific stereochemistry of this compound, designated as (3R,4R)-rel-, indicates a particular spatial arrangement of its substituents, which is crucial for its biological activity and chemical reactivity.

The synthesis of 4-Piperidinol, 3-amino-, (3R,4R)-rel- involves a series of carefully controlled reactions. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it a valuable substrate for further functionalization in drug discovery and development. Its structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its conformational preferences and intermolecular interactions.

In terms of pharmacological activity, 4-Piperidinol, 3-amino-, (3R,4R)-rel- has shown promising results in preclinical studies. It exhibits selective binding to certain G protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Recent research has highlighted its potential as a lead compound for developing novel therapeutics with improved efficacy and reduced side effects.

The application of 4-Piperidinol, 3-amino-, (3R,4R)-rel- extends beyond pharmacology. It has been utilized as a chiral building block in the construction of complex natural products and bioactive molecules. Its ability to participate in various chemical transformations, such as nucleophilic substitutions and cyclizations, makes it an invaluable tool in organic synthesis. Moreover, its stereochemical integrity ensures that it can be used to construct molecules with defined three-dimensional architectures.

In conclusion, CAS No. 1289434-95-2, or 4-Piperidinol, 3-amino-, (3R,4R)-rel-, represents a significant advancement in the field of organic chemistry. Its unique structure, coupled with its versatile reactivity and biological activity, positions it as a key player in drug discovery and chemical synthesis. As research continues to uncover new applications for this compound, its role in advancing science and medicine is expected to grow significantly.